Cas no 166104-19-4 (Tert-butyl 5-nitro-1H-indole-1-carboxylate)

Tert-butyl 5-nitro-1H-indole-1-carboxylate Properties

Names and Identifiers

• tert-Butyl 5-nitro-1H-indole-1-carboxylate
• 1H-Indole-1-carboxylicacid, 5-nitro-, 1,1-dimethylethyl ester
• tert-butyl 5-nitroindole-1-carboxylate
• 1-BOC-5-nitro indole
• 1-Boc-5-nitro-1H-indole
• 5-nitroindole-1-carboxylic acid tert-butyl ester
• AB3488
• N-Boc-5-nitroindole
• tert-butyl 5-nitro-indole-1-carboxylate
• 5-Nitro-indole-1-carboxylic acid tert-butyl ester
• PubChem16753
• GSHXPDVMVVLYLH-UHFFFAOYSA-N
• RP29342
• AX8158297
• ST2413930
• AB0022695
• tert-butyl-5-nitro-1H-indole-1-carboxylate
• W3612
• 5-Ni
• tert-butyl 5-nitro-1H-indole-1-carboxylate
• SY047018
• 5-nitro-1-indolecarboxylic acid tert-butyl ester
• A810694
• DTXSID40470521
• 166104-19-4
• J-524742
• EN300-749150
• FT-0645901
• MFCD09953094
• AC-29677
• DS-0626
• SCHEMBL312821
• 1H-Indole-1-carboxylicacid,5-nitro-,1,1-dimethylethyl ester
• AKOS005135861
• 1H-Indole-1-carboxylic acid, 5-nitro-, 1,1-dimethylethyl ester
• 1-Boc-5-nitroindole
• TERT-BUTYL 5-NITRO-1H-INDOLE-1-CARBOXYLATE
• Tert-Butyl5-Nitro-1H-Indole-1-Carboxylate
• 5-nitro-indole-1-carboxylic acid tert-butyl ester
• DB-064600
• Tert-butyl 5-nitroindole-1-carboxylate
• +Expand

• MDL： MFCD09953094
• InChIKey： GSHXPDVMVVLYLH-UHFFFAOYSA-N
• Inchi： 1S/C13H14N2O4/c1-13(2,3)19-12(16)14-7-6-9-8-10(15(17)18)4-5-11(9)14/h4-8H,1-3H3
• SMILES： O(C(N1C([H])=C([H])C2C([H])=C(C([H])=C([H])C1=2)[N+](=O)[O-])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 262.09500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 262.09535693g/mol
• Heavy Atom Count: 19
• Complexity: 372
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 77

Experimental Properties

• LogP: 3.85590
• PSA: 77.05000
• Refractive Index: 1.581
• Boiling Point: 395.3℃ at 760 mmHg
• Melting Point: 115 ºC
• Vapor Pressure: No data available
• Flash Point: 192.9±25.7 °C
• Solubility: Almost insoluble (0.01 g/l) (25 º C),
• Color/Form: No data avaiable
• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),

Tert-butyl 5-nitro-1H-indole-1-carboxylate Security Information

• Safety Instruction： H303+H313+H333
• Dangerous goods sign： Xn
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ° C, -4 ° C is better
• Risk Phrases： 22
• Signal Word：warning

Tert-butyl 5-nitro-1H-indole-1-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%